Cas no 1803538-55-7 (4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1803538-55-7
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4910082
• Update Time: 2025-06-08

4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6F3N3O3/c10-9(11,12)18-6-3-15-5(2-13)4(8(6)14)1-7(16)17/h3H,1H2,(H2,14,15)(H,16,17)
• InChI Key： FWXQPYVTTFJJCR-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C#N)C(CC(=O)O)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Additional information on 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1803538-55-7)

4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1803538-55-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine core, cyano group, trifluoromethoxy moiety, and an acetic acid side chain, making it a versatile intermediate for drug discovery and material science applications. Its trifluoromethoxy group enhances lipophilicity, a property highly sought after in modern medicinal chemistry to improve membrane permeability.

In recent years, researchers have focused on fluorinated pyridine derivatives due to their enhanced metabolic stability and bioavailability. The compound’s CAS No. 1803538-55-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in small-molecule drug development. A 2023 study highlighted its role as a precursor for kinase inhibitors, aligning with the industry’s demand for targeted cancer therapies. Additionally, its cyano group offers reactivity for further functionalization, enabling the synthesis of diverse analogs.

The agrochemical sector also explores 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-acetic acid for designing novel herbicides and pesticides. The trifluoromethoxy substituent is known to enhance pesticidal activity by disrupting insect nervous systems, a mechanism gaining traction due to rising resistance to conventional agents. This dual applicability in pharmaceuticals and agrochemicals positions the compound as a high-value intermediate in synthetic chemistry.

From a synthetic perspective, the compound’s acetic acid moiety allows for easy conjugation with other molecules via amide or ester bonds, a feature exploited in prodrug design. Recent patents describe its use in bioconjugation techniques for antibody-drug conjugates (ADCs), a hot topic in oncology research. Its pyridine ring further participates in metal coordination, making it a candidate for catalysis and sensor development.

Environmental and regulatory considerations are critical for CAS No. 1803538-55-7. While not classified as hazardous, its fluorinated components necessitate proper disposal protocols to avoid ecological persistence. Companies like Merck and Thermo Fisher Scientific list it under high-purity standards, emphasizing its role in GMP-compliant synthesis. Analytical methods such as HPLC and LC-MS are recommended for quality control, ensuring batch consistency for research use.

Market trends indicate rising demand for 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-acetic acid, driven by increased R&D investments in precision medicine and sustainable agriculture. Its structure-activity relationship (SAR) is actively studied via computational modeling, leveraging AI-driven drug discovery platforms. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation therapeutics and agrochemical innovations.